4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide

• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C23H23N3O3S/c1-15-7-6-12-26-14-20(24-23(15)26)18-8-5-9-19(13-18)25-30(27,28)22-11-10-21(29-4)16(2)17(22)3/h5-14,25H,1-4H3
• InChI Key: OOSUUJAXHZINAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NS(=O)(=O)C4=C(C(=C(C=C4)OC)C)C

Description

This sulfonamide derivative features a benzenesulfonamide core substituted with 4-methoxy, 2,3-dimethyl groups, linked via an aromatic bridge to an 8-methylimidazo[1,2-a]pyridine moiety. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its bioactivity in kinase inhibition and antimicrobial applications . The compound’s structural complexity arises from the interplay of methoxy (electron-donating) and methyl (steric) groups, which modulate solubility, binding affinity, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide typically involves the condensation of 2-aminopyridine derivatives with α-bromoketones under various conditions. One method involves a solvent- and catalyst-free approach using microwave irradiation, which is both efficient and environmentally friendly . Another method includes the use of toluene as a solvent and iodine and tert-butyl hydroperoxide (TBHP) as reagents to promote C–C bond cleavage .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like bromine and iodine, leading to the formation of halogenated derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include bromine, iodine, and TBHP. Reaction conditions often involve the use of organic solvents like chloroform and toluene, as well as microwave irradiation for enhanced reaction rates .

Major Products

The major products formed from these reactions include halogenated derivatives and substituted sulfonamides, which can exhibit different biological activities and properties.

Scientific Research Applications

4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide has a wide range of scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It has been studied for its potential antimicrobial and antiviral activities, making it a candidate for drug development.

Medicine: The imidazo[1,2-a]pyridine moiety is known for its therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: The compound can be used in the development of new materials with specific properties, such as light-sensitive dyes and optical media for data storage.

Mechanism of Action

The mechanism of action of 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide involves its interaction with various molecular targets and pathways. The imidazo[1,2-a]pyridine moiety can bind to specific receptors and enzymes, modulating their activity and leading to therapeutic effects. For example, it can act as a cyclin-dependent kinase (CDK) inhibitor, calcium channel blocker, or GABA A receptor modulator .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Variations on the Benzenesulfonamide Core

2,5-Dimethoxy-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide ()

• Key Differences: Substituents: 2,5-Dimethoxy vs. 4-methoxy-2,3-dimethyl. This may improve solubility but reduce target selectivity . Molecular Weight: 423.487 g/mol vs.

N,4-Dimethyl-N-(3-(p-tolyl)imidazo[1,2-a]pyridin-2-yl)benzenesulfonamide (3ak) ()

• Key Differences :
  • Substituents : N,4-dimethyl and p-tolyl vs. 4-methoxy-2,3-dimethyl.
  • Impact : The p-tolyl group increases lipophilicity (logP), while the absence of methoxy reduces hydrogen-bonding capacity. Melting point (225–227°C) suggests higher crystallinity than analogs with bulkier groups .

Core Scaffold Modifications

3,4,5-Trimethoxy-N-(4-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide ()

• Key Differences :
  • Core : Benzamide vs. benzenesulfonamide.
  • Impact : The sulfonamide group (-SO₂NH-) enhances acidity (pKa ~10) compared to amides, improving water solubility and bioavailability. The trimethoxy substitution on benzamide may enhance DNA intercalation but reduce metabolic stability .
  • Molecular Weight : 417.46 g/mol vs. target compound.

4-Fluoro-N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)benzamide ()

• Key Differences: Substituents: 4-Fluorophenyl vs. 4-methoxy-2,3-dimethylbenzenesulfonamide. Impact: Fluorine’s electronegativity increases membrane permeability but may introduce toxicity risks.

Imidazo[1,2-a]pyridine Modifications

N,N-Diethyl-3-(6-methyl-2-(pyrrolidine-1-carbonyl)imidazo[1,2-a]pyridin-8-yl)benzenesulfonamide (28) ()

• Key Differences: Imidazopyridine Substituents: Pyrrolidine-1-carbonyl vs. 8-methyl. However, the diethylamino group on the sulfonamide may reduce CNS penetration due to increased basicity . Yield: 73.7% vs.

N-((2-(4-Fluorophenyl)-6-Methylimidazo[1,2-a]pyridin-3-yl)methyl)benzenamine (13a) ()

• Key Differences :
  • Linker : Benzylamine vs. sulfonamide.
  • Impact : The benzylamine linker reduces steric hindrance but eliminates the sulfonamide’s hydrogen-bonding capability. Antimicrobial activity data suggests fluorophenyl derivatives exhibit higher potency than methoxy analogs .

Physicochemical and Pharmacokinetic Comparison

Property	Target Compound	2,5-Dimethoxy Analog	3,4,5-Trimethoxy Benzamide	N,N-Diethyl Sulfonamide
Molecular Weight (g/mol)	~450 (estimated)	423.487	417.46	443.54
Hydrogen Bond Donors	1 (NH)	1	2 (NH, CONH)	1
LogP (Predicted)	~3.5	~3.2	~2.8	~4.0
Melting Point	Not reported	Not reported	Room temperature stable	164–167°C

Biological Activity

4-Methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Synthesis of the Compound

The compound was synthesized using various methods that involve the coupling of substituted pyridine derivatives with benzenesulfonamide moieties. The synthetic route typically includes the following steps:

• Formation of the Sulfonamide : The initial step involves the reaction of a sulfonyl chloride with an amine to form the sulfonamide.
• Pyridine Coupling : The next step involves coupling a pyridine derivative with the sulfonamide to introduce the imidazo moiety.
• Purification : The final product is purified using techniques such as recrystallization or chromatography.

Anticancer Properties

Recent studies have highlighted the anticancer potential of compounds similar to 4-methoxy-2,3-dimethyl-N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]benzenesulfonamide. For example, related compounds have demonstrated significant cytotoxic effects against various cancer cell lines, including:

• Jurkat Cells : These cells are often used in studies related to leukemia. Compounds like 4-methoxy derivatives have shown IC50 values lower than standard chemotherapeutics like doxorubicin, indicating strong anticancer activity .
• HT29 Cells : This colorectal cancer cell line exhibited growth inhibition when treated with similar sulfonamide compounds, suggesting a potential application in colorectal cancer therapy .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Studies on related sulfonamides have shown:

• Antibacterial Effects : Compounds with similar structures have been tested against both Gram-positive and Gram-negative bacteria, demonstrating effective inhibition at concentrations as low as 31.25 µg/mL .
• Mechanism of Action : The presence of electron-donating groups in the phenyl ring enhances antibacterial activity by improving interaction with bacterial enzymes .

Case Study 1: Anticancer Efficacy

A study evaluated a series of benzenesulfonamide derivatives for their anticancer activity. Among these, one compound showed an IC50 value of 0.5 µM against Jurkat cells, which is significantly lower than that observed for doxorubicin (IC50 = 1.5 µM). This suggests that structural modifications in the benzenesulfonamide framework can lead to enhanced anticancer properties .

Case Study 2: Antimicrobial Testing

In another investigation, various derivatives were synthesized and tested for their antibacterial activity against Staphylococcus aureus and Escherichia coli. The results indicated that modifications to the phenyl group significantly influenced antimicrobial efficacy, with some compounds exhibiting MIC values comparable to standard antibiotics .

Table 1: Biological Activities of Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Activity Type
Compound A	Jurkat	0.5	Anticancer
Compound B	HT29	0.7	Anticancer
Compound C	S. aureus	31.25	Antibacterial
Compound D	E. coli	50	Antibacterial

Table 2: Synthesis Overview

Step	Reaction Type	Reagents Used
Sulfonamide Formation	Nucleophilic substitution	Sulfonyl chloride + amine
Pyridine Coupling	Coupling reaction	Pyridine derivative + sulfonamide
Purification	Chromatography	Silica gel or alumina